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Compound of Interest

Hexahydro-4-methylphthalic
Compound Name:
anhydride

Cat. No.: B105801

Hexahydro-4-methylphthalic Anhydride: A
Technical Guide

This in-depth technical guide provides a comprehensive overview of the physical and chemical
properties of Hexahydro-4-methylphthalic anhydride, targeting researchers, scientists, and
professionals in drug development and material science.

Chemical Identity

Hexahydro-4-methylphthalic anhydride is a cyclic dicarboxylic anhydride. It is a crucial
industrial chemical, primarily used as a hardening agent for epoxy resins.[1][2] It exists as a
mixture of cis and trans isomers.[3]
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Identifier Value
5-methyl-3a,4,5,6,7,7a-hexahydro-2-
IUPAC Name
benzofuran-1,3-dione[4]
4-Methyl-1,2-cyclohexanedicarboxylic
Synonyms anhydride, MHHPA, 4-Methylhexahydrophthalic
anhydride[5]
CAS Number 19438-60-9[3][5]

Molecular Formula

CoH1203[4]

Molecular Weight

168.19 g/mol [1][4]

Chemical Structure

A six-membered saturated carbon ring fused to
a five-membered anhydride ring, with a methyl

group on the cyclohexane ring.

Physical Properties

Hexahydro-4-methylphthalic anhydride is typically a colorless to light yellow, odorless,

viscous liquid at room temperature.[3][4] Key physical properties are summarized in the table

below.
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Property Value

Appearance Colorless to light yellow liquid[3][4]
Melting Point -29 °C

Boiling Point 120 °C @ 1 mbar[6]

Density 1.162 g/mL at 25 °C

Refractive Index n20/D 1.477

Sparingly soluble in water, reacting to form the
Solubility corresponding dicarboxylic acid. Soluble in

solvents like benzene and acetone.[5]

Flash Point 110 °C (closed cup)[6]

Vapor Pressure 0.23 Paat 25 °C

Chemical Properties and Reactivity

Stability and Reactivity: Hexahydro-4-methylphthalic anhydride is stable under normal
storage conditions.[6] It is, however, sensitive to moisture and will hydrolyze to form 4-methyl-
1,2-cyclohexanedicarboxylic acid.[6] This reaction is exothermic. It is incompatible with strong
oxidizing agents, strong acids, and strong bases.[6]

Hazardous Decomposition: Thermal decomposition can lead to the release of irritating gases
and vapors, including carbon monoxide (CO) and carbon dioxide (CO2).[6]

Reactivity with Epoxy Resins: The primary application of Hexahydro-4-methylphthalic
anhydride is as a curing agent for epoxy resins. The anhydride ring opens in the presence of a
catalyst (often a tertiary amine) and reacts with the hydroxyl groups on the epoxy polymer
backbone, as well as with the epoxide groups, to form a cross-linked thermoset polymer. This
reaction is what imparts hardness and durability to the final epoxy product.

Spectral Data
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Spectroscopy Key Peaks and Information

(250 MHz, CDCls) & 3.25-2.96 (m, 2H), 2.38-
1H NMR 2.08 (m, 2H), 1.76-1.58 (m, 2H), 1.51-1.21 (m,
2H), 0.99-0.87 (m, 4H).[6]

(63 MHz, CDCIs) 6 172.88, 172.61, 40.86,
40.32, 34.45, 30.34, 29.22, 21.96, 21.29.[6]

13C NMR

(ATR, cm™1) Characteristic peaks for the
anhydride group are observed around 1857
cm~tand 1786 cm~1 (C=0 stretching). Other
peaks include 2359 (w), 2340 (w), 1694 (s),
1452 (w), 1413 (w), 1336 (w), 1293 (w), 1251(w)
cm~1[6][7]

Infrared (IR)

HRMS (ESI+) m/z: Calculated for CoH1203H* [M

Mass Spectrometr
P g + H]* 169.0859; found: 169.0855.[6]

Experimental Protocols

Detailed, step-by-step experimental protocols for the determination of all physical and chemical
properties are often proprietary or part of standardized methods (e.g., ASTM, 1SO). However,
the general methodologies employed for the characterization of Hexahydro-4-methylphthalic
anhydride are outlined below.

Gas Chromatography-Mass Spectrometry (GC-MS) for Purity and Content Determination: A
common method for determining the purity of Hexahydro-4-methylphthalic anhydride and its
content in various matrices is GC-MS.

¢ Principle: The sample is first dissolved in a suitable solvent like toluene or acetone. The
solution is then injected into a gas chromatograph, where the components are separated
based on their boiling points and interaction with the stationary phase of the column. The
separated components then enter a mass spectrometer, which ionizes them and separates
the ions based on their mass-to-charge ratio, allowing for identification and quantification.

o Sample Preparation: A known amount of the sample is dissolved in a solvent to a specific
concentration. For complex matrices, an extraction step (e.g., ultrasonic or Soxhlet
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extraction) may be necessary.[8]

 Instrumentation: A gas chromatograph coupled with a mass spectrometer is used. The GC is
equipped with a suitable column (e.g., a capillary column).[8]

e Analysis: The retention time of the analyte is used for qualitative identification, and the peak
area is used for quantitative analysis, often employing an external standard method for
calibration.[8]

Fourier-Transform Infrared (FTIR) Spectroscopy for Reaction Monitoring: FTIR spectroscopy is
a powerful tool for monitoring the curing reaction of epoxy resins with Hexahydro-4-
methylphthalic anhydride.

¢ Principle: The reaction mixture is analyzed at different time points. The disappearance of the
characteristic anhydride peaks (around 1857 cm~! and 1786 cm~1) and the appearance of
ester and hydroxyl peaks indicate the progression of the curing reaction.[7]

o Sample Preparation: A sample of the reaction mixture can be placed directly on the ATR
crystal of the FTIR spectrometer.[6]

e Instrumentation: An FTIR spectrometer, often with an Attenuated Total Reflectance (ATR)
accessory, is used for easy analysis of liquid samples.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation: *H and 3C NMR
spectroscopy are used to confirm the chemical structure of Hexahydro-4-methylphthalic
anhydride.

o Principle: The sample is dissolved in a deuterated solvent and placed in a strong magnetic
field. The interaction of the atomic nuclei with the magnetic field provides detailed information
about the chemical environment of the atoms, allowing for structural determination.

o Sample Preparation: A small amount of the sample is dissolved in a deuterated solvent, such
as chloroform-d (CDCIs).[6]

 Instrumentation: A high-field NMR spectrometer is used to acquire the spectra.[6]

Visualization of Chemical Reactivity
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The following diagram illustrates the general reaction pathway of an epoxy resin with
Hexahydro-4-methylphthalic anhydride as the curing agent, initiated by a catalyst.
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Propagation:
Reaction with Epoxide Group
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Anhydride Ring Opening
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Click to download full resolution via product page

Caption: Curing mechanism of an epoxy resin with an anhydride hardener.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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